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Compound of Interest

Compound Name: 2,6-Dimethylnonane

Cat. No.: B096766 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

distinct physical characteristics of the branched-chain alkane, 2,6-dimethylnonane, and its

linear isomer, undecane. This document provides a detailed comparison of their physical

properties, supported by experimental data and standardized testing protocols.

The structural isomerism between branched and linear alkanes gives rise to significant

differences in their physical properties. These variations are crucial in determining their

suitability for various applications, from solvents in chemical synthesis to components in fuel

and lubricant formulations. This guide focuses on a comparative analysis of 2,6-
dimethylnonane and linear undecane, both C11H24 isomers, to elucidate the impact of

molecular branching.

Executive Summary of Physical Properties
The branching in the carbon chain of 2,6-dimethylnonane results in a more compact

molecular structure compared to the linear arrangement of undecane. This structural difference

fundamentally influences intermolecular van der Waals forces, leading to notable divergences

in their physical properties. Generally, increased branching weakens these forces, resulting in

lower boiling and melting points.
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Physical Property 2,6-Dimethylnonane Linear Undecane

Molecular Formula C₁₁H₂₄ C₁₁H₂₄

Molecular Weight 156.31 g/mol 156.31 g/mol

Boiling Point 179 - 184 °C[1][2] 196 °C[3][4][5]

Melting Point ~ -57.06 °C (estimate)[1][6] -26 °C[3][5]

Density
0.7368 - 0.741 g/cm³ at

20°C[1][6]
0.740 g/mL at 20°C[3]

Viscosity

Data not readily available;

expected to be lower than

undecane

1.098 mPa·s at 25 °C[7]

The Influence of Molecular Structure on Physical
Properties
The observed differences in the physical properties of 2,6-dimethylnonane and linear

undecane can be directly attributed to their molecular structures. The long, straight chain of

undecane allows for a larger surface area and closer packing of molecules, maximizing the

effect of London dispersion forces. In contrast, the methyl branches in 2,6-dimethylnonane
create a more spherical shape, which hinders close packing and reduces the effective surface

area for intermolecular interactions.
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Impact of Molecular Structure on Physical Properties

Linear Undecane 2,6-Dimethylnonane

Linear Structure

Efficient Packing Large Surface Area

Stronger van der Waals Forces

Higher Boiling Point Higher Melting Point

Branched Structure

Less Efficient Packing Smaller Surface Area

Weaker van der Waals Forces

Lower Boiling Point Lower Melting Point

Click to download full resolution via product page

Molecular structure's effect on physical properties.

Experimental Protocols
The following are standardized methods for the determination of the key physical properties

discussed in this guide.

Boiling Point Determination (Micro Method)
This method is suitable for small quantities of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.
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Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Rubber band or wire for attachment

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The test tube is securely attached to a thermometer.

The assembly is immersed in a heating bath.

The bath is heated gradually, causing a stream of bubbles to emerge from the open end of

the capillary tube as the air inside expands.

Heating is continued until a rapid and continuous stream of bubbles is observed, indicating

the liquid is boiling.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination Workflow
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Record Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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